Cas no 1024330-56-0 (N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide)

• Product Name: N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide
• CAS No: 1024330-56-0
• MF: C₁₉H₂₀ClNO
• MW: 313.821204185486
• MDL: MFCD03839604
• CID: 5014733
• Update Time: 2025-05-22

N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide
• N-(5-CHLORO-2-METHYLPHENYL)(PHENYLCYCLOPENTYL)FORMAMIDE
• N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide

• MDL： MFCD03839604
• Inchi： 1S/C19H20ClNO/c1-14-9-10-16(20)13-17(14)21-18(22)19(11-5-6-12-19)15-7-3-2-4-8-15/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,21,22)
• InChI Key： IDUUVROVNIJCHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 5.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide

N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide: A Comprehensive Overview

The compound N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1024330-56-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyclopentane ring with a carboxamide group and a substituted phenyl moiety. The presence of the chlorine and methyl substituents on the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems. For instance, researchers have explored its use in developing targeted drug delivery systems that enhance bioavailability and reduce side effects. The compound's structural versatility has also been leveraged in the creation of novel antiviral agents, where its interaction with viral proteins has shown promising results.

The synthesis of N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the cyclopentane ring, followed by functionalization to introduce the carboxamide group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are critical for pharmacological studies. The use of green chemistry principles in its synthesis has also been reported, reducing environmental impact while maintaining high yields.

In terms of physical properties, this compound exhibits a melting point of approximately 158°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating its resistance to degradation under mild to moderate reaction conditions.

The application of N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide extends beyond pharmaceuticals into materials science. Researchers have investigated its use as a precursor for the synthesis of advanced polymers and nanomaterials. For example, its incorporation into polymer networks has been shown to enhance mechanical properties and thermal stability. Additionally, its role as a ligand in metal-catalyzed reactions has opened new avenues for catalytic asymmetric synthesis, further underscoring its versatility.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been assessed in recent studies. Results indicate that it undergoes slow degradation under aerobic conditions, with minimal toxicity to aquatic organisms at environmentally relevant concentrations. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, N-(5-Chloro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1024330-56-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in diverse scientific disciplines. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.